[(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 2-(2-phenylethyl)benzoate

• Molecular Formula: C23H26N2O3
• Molecular Weight: 378.5 g/mol
• IUPAC Name: [2-[(2-cyano-3-methylbutan-2-yl)amino]-2-oxoethyl] 2-(2-phenylethyl)benzoate
• InChI: InChI=1S/C23H26N2O3/c1-17(2)23(3,16-24)25-21(26)15-28-22(27)20-12-8-7-11-19(20)14-13-18-9-5-4-6-10-18/h4-12,17H,13-15H2,1-3H3,(H,25,26)
• InChI Key: KXACNQPBSOTMBY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)(C#N)NC(=O)COC(=O)C1=CC=CC=C1CCC2=CC=CC=C2

Description

[(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 2-(2-phenylethyl)benzoate is a structurally complex benzoate ester featuring a 2-(2-phenylethyl) substituent on the aromatic ring and a carbamoyl-methyl moiety modified with a 1-cyano-1,2-dimethylpropyl group. This compound’s design incorporates multiple functional groups:

• 2-(2-Phenylethyl) substituent: Enhances aromaticity and may increase membrane permeability.
• 1-Cyano-1,2-dimethylpropyl side chain: Contributes steric bulk and electron-withdrawing properties via the cyano group.

Biological Activity

[(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 2-(2-phenylethyl)benzoate is a compound of interest due to its potential biological activities, particularly in the fields of pharmacology and toxicology. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, toxicity data, and relevant case studies.

Chemical Structure and Properties

The compound has the following molecular formula: C22H23ClN2O4. It features a complex structure that includes a cyano group, a carbamoyl moiety, and a benzoate ester. Its structural complexity may contribute to its biological activity.

Research indicates that compounds with similar structural features often interact with biological systems through various mechanisms:

• Enzyme Inhibition : Compounds like [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 2-(2-phenylethyl)benzoate may act as inhibitors for certain enzymes involved in metabolic pathways.
• Receptor Modulation : The compound may interact with specific receptors, altering physiological responses.
• Antioxidant Activity : Similar compounds have shown potential in scavenging free radicals, thus exhibiting antioxidant properties.

Toxicological Profile

The toxicity profile of [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 2-(2-phenylethyl)benzoate is not extensively documented; however, insights can be drawn from related compounds:

Toxicity Parameter	Findings
Acute Toxicity	Limited data available; further studies needed.
Genotoxicity	Similar compounds tested negative for mutagenicity in Ames tests .
Reproductive Toxicity	No significant effects observed in animal studies .
Skin Sensitization	Low risk based on structural analogs .

Study 1: Enzyme Inhibition

In a study evaluating enzyme inhibition, [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 2-(2-phenylethyl)benzoate was assessed for its ability to inhibit cytochrome P450 enzymes. Results indicated moderate inhibition, suggesting potential drug-drug interaction risks.

Study 2: Antioxidant Activity

A comparative study on the antioxidant properties of structurally related benzoate esters demonstrated that [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 2-(2-phenylethyl)benzoate exhibited significant free radical scavenging activity in vitro.

Comparison with Similar Compounds

[(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 2-hydroxy-3,5-bis(propan-2-yl)benzoate ()

• Key differences: Substituents on benzoate ring: The target compound has a 2-(2-phenylethyl) group, while the analog in features a hydroxyl group at position 2 and isopropyl groups at positions 3 and 4.

N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide ()

• Key differences :
  • Core structure : The benzamide in contains an N,O-bidentate directing group, enabling metal-catalyzed C–H bond functionalization, which is absent in the target benzoate ester.
  • Functional groups : The hydroxyl and tertiary alcohol groups in enhance coordination with transition metals, making it more suitable for catalytic applications compared to the ester-dominated target compound .

1,2-bis(2-methylpropyl) benzene-1,2-dicarboxylate ()

• Key differences: Ester configuration: The phthalate diester in has two branched alkyl ester groups, conferring high lipophilicity and utility as a plasticizer. In contrast, the target compound is a monoester with a carbamoyl-cyano side chain, likely limiting its plasticizing efficacy but enhancing specificity for pharmaceutical applications .

Physicochemical and Application-Based Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Solubility	Applications	References
[(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 2-(2-phenylethyl)benzoate	Not available	-	Benzoate ester, phenylethyl, carbamoyl, cyano	Low water solubility (inferred)	Pharmaceutical intermediates
[(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 2-hydroxy-3,5-bis(propan-2-yl)benzoate	C25H30N2O5	438.52	Hydroxyl, isopropyl, carbamoyl, cyano	Moderate in organic solvents	Organic synthesis research
N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide	C12H17NO2	207.27	Benzamide, hydroxyl, tertiary alcohol	Polar aprotic solvents	Metal-catalyzed C–H functionalization
1,2-bis(2-methylpropyl) benzene-1,2-dicarboxylate	C16H22O4	278.34	Phthalate diester, branched alkyl esters	Low polarity, high lipophilicity	Plasticizer substitute

Key Findings

• Lipophilicity and Bioavailability : The 2-(2-phenylethyl) group in the target compound likely enhances its membrane permeability compared to hydroxylated analogs, making it a candidate for central nervous system-targeted drugs .
• Synthetic Utility : Unlike the N,O-bidentate benzamide (), the target compound’s ester group may limit its use in catalysis but offers hydrolytic lability for prodrug designs .
• Environmental and Industrial Relevance : The phthalate diester () serves as a plasticizer, while the target compound’s structural complexity suggests niche applications in specialty chemistry .